Cas no 71047-52-4 (Ethanone, 1-[4-methyl-2-(2-pyridinylamino)-5-thiazolyl]-)

• Product Name: Ethanone, 1-[4-methyl-2-(2-pyridinylamino)-5-thiazolyl]-
• CAS No: 71047-52-4
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• CID: 546195
• PubChem ID: 616262
• Update Time: 2025-04-19

Ethanone, 1-[4-methyl-2-(2-pyridinylamino)-5-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-methyl-2-(2-pyridinylamino)-5-thiazolyl]-
• 1-[4-methyl-2-(pyridin-2-ylamino)-1,3-thiazol-5-yl]ethanone
• MLS000034319
• SCHEMBL8738378
• cid_6602572
• 1-[4-Methyl-2-(pyridin-2-ylamino)-thiazol-5-yl]-ethanone
• 71047-52-4
• BDBM42589
• CHEMBL1622190
• SMR000009208
• DTXSID30346903
• AKOS000359315
• SR-01000492500
• 1-[4-methyl-2-(2-pyridylamino)thiazol-5-yl]ethanone;hydrobromide
• 1-[4-methyl-2-(pyridin-2-ylamino)-1,3-thiazol-5-yl]ethanone;hydrobromide
• 1-[4-Methyl-2-(2-pyridinylamino)-1,3-thiazol-5-yl]ethanone #
• HYVIYVTYOOLRJD-UHFFFAOYSA-N
• EU-0078194
• SR-01000492500-1
• Thiazole, 5-acetyl-4-methyl-2-(2-pyridylamino)-
• 1-[4-methyl-2-(2-pyridinylamino)-5-thiazolyl]ethanone;hydrobromide

• Inchi： 1S/C11H11N3OS/c1-7-10(8(2)15)16-11(13-7)14-9-5-3-4-6-12-9/h3-6H,1-2H3,(H,12,13,14)
• InChI Key： HYVIYVTYOOLRJD-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(C)=O)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 233.06243
• Monoisotopic Mass: 233.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 54.88